Cas no 16893-85-9 (sodium hexafluorosilicate)

• Product Name: sodium hexafluorosilicate
• CAS No: 16893-85-9
• MF: Na₂SiF₆
• MW: 188.05
• MDL: MFCD00003491
• CID: 50577
• Update Time: 2023-10-30

sodium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• sodium hexafluorosilicate
• disodium hexafluorosilicate
• Sodium Silico Fluoride
• Sodium fluorosilicate
• Sodium fluosilicate
• destruxolapplex
• disodiumhexafluorosilicate(2-)
• disodiumsilicofluoride
• ens-zemweevilbait
• ent1,501
• fluosilicatedesodium
• safsan
• salufer
• superprodan
• orthoweevilbait
• orthoearwigbait
• pscco-opweevilbait

• MDL： MFCD00003491
• Inchi： InChI=1S/F6Si.2Na/c1-7(2,3,4,5)6;;/q-2;2*+1
• InChI Key： TWGUZEUZLCYTCG-UHFFFAOYSA-N
• SMILES： F[Si-2](F)(F)(F)(F)F.[Na+].[Na+]

Computed Properties

• Exact Mass: 187.94700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless hexagonal crystals. Odorless and tasteless. It is hygroscopic.
• Density: 2.68 g/mL at 25 °C(lit.)
• Refractive Index: 1.310
• Water Partition Coefficient: Slightly soluble in water. Solubility increases with temperature. Insoluble in alcoholSlightly soluble in water. Insoluble in alcohol.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, water. Moisture sensitive.
• PSA: 0.00000
• LogP: 2.14040
• Sensitiveness: Sensitive to humidity
• Merck: 14,8624
• Solubility: Insoluble in alcohol, soluble in ether and other solvents. The solubility in acid is greater than that in water. The cold water solution is neutral and the hot water solution is alkaline.

sodium hexafluorosilicate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2674 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 23/24/25
• Safety Instruction： S26-S45
• RTECS：VV8410000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD in rabbits (mg F/kg): 76 intragastric; in rats (mg F/kg): 42 s.c. (Muehlberger); LD in guinea pigs (mg/kg): 250 orally, 500 s.c. (Waldbott)
• TSCA：Yes
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds